Cas no 1504-76-3 (3-(3-Nitrophenyl)-2-propenal)

• Product name: 3-(3-Nitrophenyl)-2-propenal
• CAS No: 1504-76-3
• MF: C₉H₇NO₃
• MW: 177.15678
• CID: 213974
• PubChem ID: 5380721

3-(3-Nitrophenyl)-2-propenal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(3-nitrophenyl)-
• Cinnamaldehyde, m-nitro-
• 3-Nitro-benzoesaeure-aethylester
• 3-nitrobenzoic acid ethyl ester
• 3-nitro-benzoic acid ethyl ester
• 3-nitrocinnamaldehyde
• 3-nitro-cinnamaldehyde
• 3-Nitrozimtaldehyd
• 3-Nitro-zimtaldehyd
• 3-O2NC6H4CHCHCHO
• AC1L2BH7
• AC1Q5ALK
• ACMC-20akzc
• Benzoic acid, 3-nitro-, ethyl ester
• Ethyl m-nitrobenzoate
• ethyl-3-nitrobenzoate
• Ethyl-m-nitrobenzoate
• m-Ni
• m-nitro-carboethoxy-benzene
• m-nitrocinnamaldehyde
• SureCN3388760
• NCGC00340933-01
• NSC104462
• 2-Propenal,3-(3-nitrophenyl)-, (2E)-
• MFCD00152667
• 1504-76-3
• (2E)-3-(3-Nitrophenyl)-2-propenal
• PK04_181248
• Z1198151305
• 3-(3-Nitrophenyl)-2-propenal
• SCHEMBL1435631
• NSC-104462
• 56578-39-3
• 3-(3-NITRO-PHENYL)-PROPENAL
• (E)-3-(3-Nitrophenyl)acrylaldehyde
• 3-(3-nitrophenyl)prop-2-enal
• AB01333158-02
• (2E)-3-(3-nitrophenyl)prop-2-enal
• EN300-1866272
• DTXSID601300926
• EN300-8092534
• AKOS005393697
• 3-(3-nitrophenyl)acrylaldehyde
• (E)-3-(3-nitrophenyl)prop-2-enal

• Inchi： InChI=1S/C9H7NO3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1-7H/b4-2+
• InChI Key： JKTVNBZTQKQRSH-DUXPYHPUSA-N
• SMILES： O=C/C=C/C1C=CC=C([N+]([O-])=O)C=1

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.9

Experimental Properties

• Density: 1.269
• Boiling Point: 337.1°Cat760mmHg
• Flash Point: 170.2°C
• PSA: 60.21
• LogP: 2.33010